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Compound of Interest

Compound Name: 3-Decylpyridine

CAS No.: 59652-33-4

Cat. No.: B1602177

Get Quote

Executive Safety Summary
Do not treat 3-Decylpyridine simply as "Pyridine." While standard Pyridine (C₅H₅N) is a high-

volatility inhalation hazard, 3-Decylpyridine (C₁₅H₂₅N) presents a distinct risk profile due to its

10-carbon alkyl chain. This lipophilic tail drastically reduces volatility but significantly enhances

transdermal absorption.

The primary safety objective is preventing skin contact.[1][2] The molecule’s lipophilicity allows

it to penetrate the stratum corneum efficiently, carrying the toxic pyridine moiety into the

systemic circulation.

Physicochemical Hazard Profile
Understanding the "Why" behind the safety protocols.
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Feature Standard Pyridine 3-Decylpyridine Safety Implication

Volatility
High (Vapor Pressure:

20 mmHg)

Low (High Boiling

Point >250°C)

Inhalation risk is

primarily from

aerosols, not vapors.

Lipophilicity
Moderate (LogP

~0.65)

High (LogP > 5.0

estimated)

Critical Skin Hazard.

Rapidly crosses cell

membranes.

Flammability
Highly Flammable

(FP: 20°C)

Combustible (FP:

>100°C est.)

Lower fire risk, but

difficult to extinguish if

ignited (oily).

Physical State Water-miscible liquid
Oily, water-insoluble

liquid

Water wash is

ineffective. Requires

surfactant/acid decon.

Personal Protective Equipment (PPE) Matrix
Hand Protection (Critical Control Point)
Standard thin nitrile gloves are insufficient for prolonged contact. The alkyl chain interacts with

nitrile rubber similarly to hydrocarbons, potentially causing degradation, while the pyridine ring

permeates.

Exposure Type
Recommended
Material

Thickness
Breakthrough Time
(Est.)

Splash / Transient

High-Grade Nitrile

(e.g., Ansell

TouchNTuff®)

≥ 5 mil (0.12 mm)

< 15 mins (Change

immediately upon

splash)

Immersion / Heavy
Laminate Film (Silver

Shield / Barrier)
Multi-layer > 480 mins

Dexterity Layer

Wear 5-mil Nitrile over

Laminate gloves to

secure fit and improve

grip.
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Respiratory Protection
Primary: Chemical Fume Hood (Certified face velocity: 100 fpm).

Secondary (Outside Hood): Half-face respirator with Organic Vapor (OV) cartridges (P100

pre-filter recommended if generating mists).

Eye & Body Protection[1][2][3][4][5]
Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are inadequate due to the oily,

creeping nature of the liquid.

Body: Lab coat (100% cotton or Nomex). For synthesis scale >100mL, use a chemically

resistant apron (Tyvek® or similar).

Operational Protocol: Step-by-Step
Phase 1: Preparation & Engineering Controls

Verify Ventilation: Confirm fume hood operation.

Decon Prep: Prepare a "Neutralizing Wash Solution" beforehand.

Recipe: 5% Citric Acid (aq) or dilute Acetic Acid mixed with dish soap.

Mechanism:[2][5][6] The acid protonates the pyridine nitrogen, converting the lipophilic

free base into a water-soluble salt, while soap emulsifies the alkyl chain.

Spill Kit: Ensure vermiculite or clay-based absorbents are available. (Paper towels are poor

for lipophilic amines).

Phase 2: Active Handling (The "Closed Transfer" Principle)
Minimize open pouring. The oily viscosity leads to drips that creep down bottle necks.

Transfer: Use positive-displacement pipettes or glass syringes with Luer-lock needles for

volumes < 50 mL.

Heating: If heating 3-Decylpyridine, use an oil bath with temperature control. Never use an

open flame.
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Cross-Contamination: Change outer gloves immediately if you suspect a micro-splash. Do

not touch door handles or keyboards.

Phase 3: Decontamination & Cleanup
Glassware: Rinse with Acetone first (to dissolve the organic phase), then soak in the

Neutralizing Wash Solution (Acidic) before final water wash.

Surface Decon: Wipe fume hood surfaces with the Acidic/Surfactant mix.

PPE Removal:

Remove outer gloves (turn inside out).

Wash hands with soap and water while wearing inner gloves (if double gloving).

Remove inner gloves.

Wash hands thoroughly with abrasive soap.
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Caption: Operational workflow emphasizing the critical feedback loop for glove changes during

splash events and the specific decontamination sequence.

Emergency Response
Skin Exposure (Primary Risk):

Blot excess liquid (do not rub, which drives chemical deeper).

Flush with copious water for 15 minutes.
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Wash with the acidic soap solution if available, or plain soap.

Seek Medical Attention: Inform personnel this is a lipophilic pyridine derivative (high

absorption potential).

Eye Exposure: Flush for 15 minutes. Lifting eyelids is crucial.

Spills:

Evacuate immediate area (aerosol risk).

Absorb with vermiculite/sand.[7]

Neutralize residue with dilute acetic acid.

Collect as hazardous waste.

Disposal Compliance
Waste Stream: Segregate as "Organic Alkaline/Amine Waste."

Incompatibility: Do NOT mix with oxidizing acids (Nitric, Perchloric) or acid chlorides in the

waste container (exothermic reaction risk).

Container: High-Density Polyethylene (HDPE) or Glass.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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